amino}-3-oxobutanoate CAS No. 532410-42-7](/img/no-structure.png)
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxobutanoate
Description
Ethyl 4-{(tert-butoxy)carbonylamino}-3-oxobutanoate is a chemical compound with the CAS Number: 1823330-46-6 . It has a molecular weight of 245.32 and its IUPAC name is ethyl 4-[(tert-butoxycarbonyl)(methyl)amino]butanoate . The compound is typically in the form of a pale-yellow to yellow-brown liquid .
Synthesis Analysis
The synthesis of this compound involves the use of tert-butyloxycarbonyl (Boc) as a protecting group for amines . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H23NO4/c1-6-16-10(14)8-7-9-13(5)11(15)17-12(2,3)4/h6-9H2,1-5H3 . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
The Boc group in the compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
The compound is a pale-yellow to yellow-brown liquid . It has a molecular weight of 245.32 .Mechanism of Action
Target of Action
It is known that this compound is a derivative of tert-butyloxycarbonyl (boc) group , which is commonly used as a protecting group for amines in organic synthesis .
Mode of Action
The mode of action of ethyl 4-{(tert-butoxy)carbonylamino}-3-oxobutanoate is primarily through its function as a protecting group. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This process protects the amine group during the synthesis of complex organic compounds .
Biochemical Pathways
The boc group is known to play a crucial role in the synthesis of various organic compounds, including amino acids and peptides .
Result of Action
The result of the action of ethyl 4-{(tert-butoxy)carbonylamino}-3-oxobutanoate is the protection of amine groups during the synthesis of complex organic compounds . This allows for the successful synthesis of these compounds without unwanted reactions occurring at the amine group .
Action Environment
The action of ethyl 4-{(tert-butoxy)carbonylamino}-3-oxobutanoate can be influenced by various environmental factors. For example, the addition of the BOC group to amines requires the presence of a base and occurs under aqueous conditions . Furthermore, the removal of the BOC group typically requires the use of strong acids . Therefore, both the pH and the solvent used can significantly impact the efficacy of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxobutanoate involves the protection of the amine group, followed by the addition of a carbonyl group and esterification of the resulting carboxylic acid.", "Starting Materials": [ "Methylamine", "tert-Butyl chloroformate", "Ethyl acetoacetate", "Sodium hydroxide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Magnesium sulfate", "Ethanol" ], "Reaction": [ "Methylamine is reacted with tert-butyl chloroformate to form the protected amine intermediate.", "The protected amine intermediate is then reacted with ethyl acetoacetate in the presence of sodium hydroxide to form the desired product.", "The product is then purified by extraction with diethyl ether, followed by acidification with hydrochloric acid and neutralization with sodium bicarbonate.", "The organic layer is dried over magnesium sulfate and the solvent is removed under reduced pressure to yield the final product as a colorless oil.", "The final product is then dissolved in ethanol for further use." ] } | |
CAS RN |
532410-42-7 |
Product Name |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxobutanoate |
Molecular Formula |
C12H21NO5 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-bromophenyl)amino]acetamide](/img/structure/B6147958.png)